2-[2-(3,5-Dimethylpyrazol-1-yl)ethyl]-5-[(2-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-c]quinazoline

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-5-[(2-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-c]quinazoline
• InChI: InChI=1S/C23H21FN6S/c1-15-13-16(2)29(27-15)12-11-21-26-22-18-8-4-6-10-20(18)25-23(30(22)28-21)31-14-17-7-3-5-9-19(17)24/h3-10,13H,11-12,14H2,1-2H3
• InChI Key: HHDKPHQOMYWHSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC2=NN3C(=N2)C4=CC=CC=C4N=C3SCC5=CC=CC=C5F)C
• Molecular Formula: C23H21FN6S
• Molecular Weight: 432.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups: a pyrazole ring, a triazole ring, a quinazoline ring, and a sulfanyl group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in areas such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the bonds between them. Unfortunately, without specific information or an X-ray crystallography study, it’s difficult to provide a detailed analysis.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s used as a drug, the mechanism might involve interaction with a specific biological target. Without more information, it’s difficult to speculate.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile or reactive, it could pose risks. Specific safety data would be needed for a comprehensive assessment.

Future Directions

The future research directions would depend on the properties and potential applications of the compound. For instance, if the compound shows promising activity in biological assays, it might be studied further as a potential drug.